Cas no 2680853-24-9 (tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate
• CAS No: 2680853-24-9
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5650768
• PubChem ID: 165910736
• Update Time: 2025-05-24

tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate
• EN300-28262831
• 2680853-24-9

• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-7(11)10-5-6(13)4-9-10/h4-5,13H,1-3H3
• InChI Key： NFTIRMIAKDRTRE-UHFFFAOYSA-N
• SMILES： SC1C=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.1Ų

Additional information on tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate

tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate (CAS No. 2680853-24-9): A Versatile Building Block in Modern Organic Synthesis

The compound tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate (CAS No. 2680853-24-9) is a highly specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core with a sulfanyl (thiol) group and a tert-butyl carboxylate protecting group, makes it a valuable scaffold for designing novel bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for small molecule therapeutics.

One of the key reasons for the rising interest in tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate is its role in click chemistry and bioconjugation. The sulfanyl group allows for selective reactions with maleimides or halides, enabling the construction of complex molecular architectures. This property is crucial for developing PROTACs (Proteolysis Targeting Chimeras), a hot topic in targeted protein degradation therapies. As the pharmaceutical industry shifts toward precision medicine, such intermediates are becoming indispensable tools for creating next-generation therapeutics.

From a synthetic chemistry perspective, the tert-butyl carboxylate moiety in CAS 2680853-24-9 offers excellent stability under basic conditions while being cleavable under acidic conditions. This duality makes it ideal for multi-step synthesis, where protecting group strategies are paramount. Recent publications highlight its utility in constructing heterocyclic compounds, particularly those with potential antiviral activity—a research area that has surged since the COVID-19 pandemic. The compound’s compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in high-throughput drug discovery platforms.

Environmental and regulatory factors are also driving innovation around tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate. With increasing emphasis on green chemistry, researchers are developing solvent-free or water-based reactions using this intermediate. Its potential in creating biodegradable agrochemicals aligns with the EU’s Farm-to-Fork strategy and global ESG (Environmental, Social, and Governance) trends. Furthermore, the compound’s relatively low ecotoxicity profile makes it attractive for sustainable manufacturing processes.

Analytical characterization of CAS 2680853-24-9 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The pyrazole-thiol tautomerism presents interesting challenges in structural elucidation, making it a frequent subject in computational chemistry studies. Recent advancements in AI-driven molecular property prediction have enabled more accurate modeling of its reactivity patterns, significantly reducing experimental trial-and-error in process optimization.

Supply chain dynamics for tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate reflect broader trends in fine chemicals. While traditionally produced in small batches for research use, increasing demand has led to scale-up initiatives using continuous manufacturing technologies. The compound’s shelf-life stability and compatibility with cold chain logistics make it suitable for global distribution—an important consideration in today’s decentralized research landscape. Quality control protocols emphasizing genotoxic impurity testing ensure compliance with stringent regulatory standards like ICH Q3D.

Future research directions for this compound likely involve exploring its metal-organic framework (MOF) applications and photocatalysis potential. The sulfanyl-pyrazole combination shows promise in designing molecular sensors for environmental monitoring. As automated synthesis platforms become more prevalent, the demand for reliable building blocks like tert-butyl 4-sulfanyl-1H-pyrazole-1-carboxylate will continue growing, solidifying its position as a key enabler of 21st-century chemical innovation.